Cas no 79-33-4 (L-Lactic acid)

L-lactic acid is a chemical substance and its molecular formula is c3h6o3. it is an optical isomer of lactic acid< Br>
L-Lactic acid structure
L-Lactic acid structure
Product Name:L-Lactic acid
CAS No:79-33-4
Molecular Formula:C3H6O3
Molecular Weight:90.0779414176941
MDL:MFCD00064266
CID:34171
PubChem ID:24896289

L-Lactic acid Properties

Names and Identifiers

    • L(+)-Lactic acid
    • (S)-(+)-2-Hydroxypropanoic acid
    • L(+)-Lactic acid solution
    • L-Lactic acid, free acid
    • L-Lactic acid
    • (S)-2-Hydroxypropionic acid
    • L-(+)-Lactic acid
    • LACTIC ACID, L-(+)-(P)
    • actic acid
    • Sarcolactic acid
    • (S)-2-Hydroxypropanoic acid
    • (S)-Lactic acid
    • (2S)-2-hydroxypropanoic acid
    • Lactic acid, L-
    • Espiritin
    • (+)-Lactic acid
    • Tisulac
    • Paralactic acid
    • PURAC
    • (S)-(+)-Lactic acid
    • Paramilchsaeure
    • L-lactate
    • Propanoic acid, 2-hydroxy-, (2S)-
    • Fleischmilchsaeure
    • (S)-Milchsaeure
    • (S)-lactate
    • Acidum sarcolacticum
    • PLLA
    • PH 90
    • L-(+)-alpha-Hydroxypropionic acid
    • (S)-2-Hydroxypropionsaeure
    • PROPANOIC ACID, 2
    • lactic acid
    • (2S)-2-Hydroxypropanoic acid (ACI)
    • Lactic acid, L- (8CI)
    • Propanoic acid, 2-hydroxy-, (S)- (ZCI)
    • L-(+)-α-Hydroxypropionic acid
    • d-Lactic acid
    • HiPure 90
    • Purac FCC 50
    • PURAC Powder H 60
    • Purac Sanilac
    • Purac Sanilac 80
    • D-2-Hydroxypropanoic acid
    • (R)-lactate
    • (+)-lactate
    • MeCH(OH)CO2 anion
    • (R)-(-)-lactic acid
    • (-)-lactic acid
    • L-Milchsaeure
    • D-Milchsaeure
    • 2-Hydroxypropionic acid
    • b-lactate
    • beta-lactate
    • 2-hydroxypropanoic acid, ion(1-)
    • 2-Hydroxypropanoic acid
    • L-(+)-lactate
    • D-2-Hydroxypropionic acid
    • (R)-lactic acid
    • D-lactate
    • L(+)-lactate
    • D-2-hydroxypropionate
    • 2-hydroxypropionate
    • D-2-hydroxypropanoate
    • lactate
    • MDL： MFCD00064266
    • InChIKey： JVTAAEKCZFNVCJ-REOHCLBHSA-N
    • Inchi： 1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)/t2-/m0/s1
    • SMILES： [C@H](O)(C)C(=O)O
    • BRN： 1720251

Computed Properties

  • Exact Mass: 90.031694g/mol
  • Surface Charge: 0
  • XLogP3: -0.7
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 90.031694g/mol
  • Monoisotopic Mass: 90.031694g/mol
  • Topological Polar Surface Area: 57.5Ų
  • Heavy Atom Count: 6
  • Complexity: 59.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0

Experimental Properties

  • LogP: -0.54820
  • PSA: 57.53000
  • Merck: 5337
  • Refractive Index: n20/D 1.427
  • Water Partition Coefficient: dissolution
  • Boiling Point: 125 ºC
  • Melting Point: 52-54°C
  • Flash Point: Fahrenheit: 230 ° f
    Celsius: 110 ° c
  • Solubility: H2O: 10 mg/mL, clear, colorless
  • Color/Form: ~40% in H2O
  • Color/Form: The pure product is colorless liquid, and the industrial product is colorless to light yellow liquid without odor.
  • Solubility: It is miscible with water, ethanol and glycerol, slightly soluble in ether, but insoluble in chloroform, carbon disulfide and petroleum ether.
  • Sensitiveness: Hygroscopic
  • pka: pK at 25°, 3.79
  • Specific Rotation: -13.5 º (c=2.5, 1.5N NaOH)
  • Optical Activity: [α]20/D −13.5°, c = 2.5 in 1.5 M NaOH
  • Density: 1.206 g/mL at 25 °C

L-Lactic acid Security Information

  • Symbol: GHS05
  • RTECS：OD2800000
  • WGK Germany：1
  • Safety Term：8
  • Safety Instruction： S26-S39-S45-S36/37/39-S36
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R34
  • Hazard Level：8
  • Dangerous goods sign： Xi
  • Hazardous Material transportation number：3261
  • Hazard Statement： H315,H318
  • Warning Statement： P280,P305+P351+P338
  • Prompt：dangerous
  • Storage Condition：2-8°C
  • PackingGroup：III
  • Risk Phrases： 38-41
  • Signal Word：Danger
  • TSCA：Yes
  • HazardClass：8
  • FLUKA BRAND F CODES：3-10

L-Lactic acid Customs Data

  • HS CODE：2918110000
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

L-Lactic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003AT9-25g
L(+)-Lactic acid
 79-33-4 >85.0%(T)
25g
 $29.00 2025-02-19
A2B Chem LLC
AB53181-25g
L-(+)-Lactic acid
 79-33-4 95%
25g
 $9.00 2024-04-19
Aaron
AR003B1L-25g
L(+)-Lactic acid
 79-33-4 90%
25g
 $4.00 2025-01-22
Ambeed
A142479-25g
(S)-2-Hydroxypropanoic acid
 79-33-4 90%
25g
 $12.0 2025-02-27
Apollo Scientific
BIB6089-25g
L-(+)-Lactic acid
 79-33-4 98.0+%
25g
 £75.00 2025-02-19
Cooke Chemical
A5285112-100ML
L-Lactic Acid , ACS
 79-33-4 ≥85%
100ml
 RMB 30.40 2025-02-20
Enamine
EN300-91905-0.05g
(2S)-2-hydroxypropanoic acid
 79-33-4 75%
0.05g
 $19.0 2024-05-21
S e l l e c k ZHONG GUO
S6250-25ul
L-Lactic acid
 79-33-4 99.29%
25ul
 ¥795.17 2023-09-15
TRC
L113500-1g
L-Lactic Acid, 90%
 79-33-4
1g
 $ 80.00 2023-09-07
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
RL0487-1g
L-Lactic acid
 79-33-4 ≥98%
1g
 ￥280元 2023-09-15

L-Lactic acid Synthesis

Synthetic Circuit 1

50-99-7 50-99-7
79-33-4 79-33-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
L-Lactic acid production by Bacillus subtilis MUR1 in continuous culture
Gao, Ting ; Ho, Kwok-Ping, Journal of Biotechnology, 2013, 168(4), 646-651

Synthetic Circuit 2

2043-43-8 2043-43-8
79-33-4 79-33-4
Reaction Conditions
Reference
A process for producing D-lactic acid and L-lactamide
, European Patent Organization, , ,

Synthetic Circuit 3

50-99-7 50-99-7
79-33-4 79-33-4
Reaction Conditions
Reference
Efficient production of polymer-grade L-lactate by an alkalophilic Exiguobacterium sp. strain under nonsterile open fermentation conditions
Jiang, Xu; Xue, Yanfen; Wang, Aiyan; Wang, Limin; Zhang, Guimin; et al, Bioresource Technology, 2013, 143, 665-668

Synthetic Circuit 4

50-99-7 50-99-7
79-33-4 79-33-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Oxygen Catalysts: DNA (Bacillus WL-S20 16S rRNA gene) Solvents: Water ;  216 h, pH 9, 37 °C
Reference
Efficient production of L-lactic acid with high optical purity by alkaliphilic Bacillus sp. WL-S20
Meng, Ying; Xue, Yanfen; Yu, Bo; Gao, Chenghua; Ma, Yanhe, Bioresource Technology, 2012, 116, 334-339

Synthetic Circuit 5

50-99-7 50-99-7
79-33-4 79-33-4
Reaction Conditions
1.1 Reagents: Calcium lactate Catalysts: NADH oxidase Solvents: Water ;  pH 6.5, 37 °C
Reference
Strain improvement and metabolic flux analysis in the wild-type and a mutant Lactobacillus lactis strain for L(+)-lactic acid production
Bai, Dong-Mei; Zhao, Xue-Ming; Li, Xin-Gang; Xu, Shi-Min, Biotechnology and Bioengineering, 2004, 88(6), 681-689

Synthetic Circuit 6

78-98-8 78-98-8
79-33-4 79-33-4
Reaction Conditions
1.1 Reagents: Carbon dioxide Catalysts: Sodium hydroxide ,  Water ;  1.5 min, 9 MPa, 300 °C
Reference
The mechanism for production of abiogenic formate from CO2 and lactate from glycerine: uncatalyzed transfer hydrogenation of CO2 with glycerine under alkaline hydrothermal conditions
Shen, Zheng; Gu, Minyan; Zhang, Min; Sang, Wenjing; Zhou, Xuefei; et al, RSC Advances, 2014, 4(29), 15256-15263

Synthetic Circuit 7

58-86-6 58-86-6
79-33-4 79-33-4
Reaction Conditions
1.1 120 h, pH 7, 37 °C
Reference
Homofermentative production of optically pure L-lactic acid from xylose by genetically engineered Escherichia coli B
Zhao, Jinfang; Xu, Liyuan; Wang, Yongze; Zhao, Xiao; Wang, Jinhua; et al, Microbial Cell Factories, 2013, 12,

Synthetic Circuit 8

127-17-3 127-17-3
79-33-4 79-33-4
Reaction Conditions
1.1 Catalysts: Alcohol dehydrogenase
Reference
Enzyme-catalyzed organic synthesis: NAD(P)H cofactor regeneration using ethanol/alcohol dehydrogenase/aldehyde dehydrogenase and methanol/alcohol dehydrogenase/aldehyde dehydrogenase/formate dehydrogenase
Wong, Chi Huey; Whitesides, George M., Journal of Organic Chemistry, 1982, 47(14), 2816-18

Synthetic Circuit 9

58-86-6 58-86-6
79-33-4 79-33-4
Reaction Conditions
1.1 Reagents: Calcium hydroxide Solvents: Water ;  54.5 h, 50 °C
Reference
Highly efficient production of L-lactic acid from xylose by newly isolated Bacillus coagulans C106
Ye, Lidan; Zhou, Xingding; Bin Hudari, Mohammad Sufian; Li, Zhi; Wu, Jin Chuan, Bioresource Technology, 2013, 132, 38-44

Synthetic Circuit 10

50-99-7 50-99-7
79-33-4 79-33-4
Reaction Conditions
1.1 pH 6.25, 37 °C
Reference
Advanced continuous fermentation for anaerobic microorganism
Ishizaki, Ayaaki, ACS Symposium Series, 2003, 862, 21-35

Synthetic Circuit 11

50-99-7 50-99-7
57-48-7 57-48-7
57-50-1 57-50-1
79-33-4 79-33-4
Reaction Conditions
Reference
Improvement of L-lactic acid productivity from sweet sorghum juice by repeated batch fermentation coupled with membrane separation
Wang, Yong; Meng, Hongyu; Cai, Di; Wang, Bin; Qin, Peiyong; et al, Bioresource Technology, 2016, 211, 291-297

Synthetic Circuit 12

58-86-6 58-86-6
79-33-4 79-33-4
Reaction Conditions
1.1 Solvents: Water ;  120 h, 35 °C
Reference
Efficient production of lactic acid from sucrose and corncob hydrolysate by a newly isolated Rhizopus oryzae GY18
Guo, Yang; Yan, Qiaojuan; Jiang, Zhengqiang; Teng, Chao; Wang, Xinlei, Journal of Industrial Microbiology & Biotechnology, 2010, 37(11), 1137-1143

L-Lactic acid Raw materials

L-Lactic acid Preparation Products

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